Cas no 1116339-80-0 ([Methyl-(3-nitro-benzyl)-amino]-acetic acid)

• Product Name: [Methyl-(3-nitro-benzyl)-amino]-acetic acid
• CAS No: 1116339-80-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 855098
• PubChem ID: 43442258
• Update Time: 2025-10-29

[Methyl-(3-nitro-benzyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Methyl-(3-nitro-benzyl)-amino]-acetic acid
• 2-(Methyl(3-nitrobenzyl)amino)acetic acid
• AM90663
• [methyl-(3-nitrobenzyl)amino]acetic acid

• MDL： MFCD09991550
• Inchi： 1S/C10H12N2O4/c1-11(7-10(13)14)6-8-3-2-4-9(5-8)12(15)16/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： OPQDVFBBFUAJMG-UHFFFAOYSA-N
• SMILES： OC(CN(C)CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Methyl-(3-nitro-benzyl)-amino]-acetic acid

Recent Advances in the Study of [Methyl-(3-nitro-benzyl)-amino]-acetic acid (CAS: 1116339-80-0)

The compound [Methyl-(3-nitro-benzyl)-amino]-acetic acid (CAS: 1116339-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro-benzyl and amino-acetic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and potential as a precursor or intermediate in drug development.

One of the key areas of research has been the optimization of synthetic routes for [Methyl-(3-nitro-benzyl)-amino]-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified reductive amination approach. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have indicated that [Methyl-(3-nitro-benzyl)-amino]-acetic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another notable application of this compound is its role as a building block in the synthesis of more complex pharmaceutical agents. Recent patents have disclosed its use in the preparation of novel kinase inhibitors, particularly those targeting cancer-related pathways. The nitro-benzyl moiety appears to enhance the binding affinity of these inhibitors to their target proteins, as evidenced by molecular docking simulations.

Despite these promising developments, challenges remain in the clinical translation of [Methyl-(3-nitro-benzyl)-amino]-acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects further.

In conclusion, [Methyl-(3-nitro-benzyl)-amino]-acetic acid (CAS: 1116339-80-0) represents a versatile and pharmacologically interesting compound with multiple potential applications. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield valuable insights for the chemical biology and pharmaceutical communities.